Cas no 941925-26-4 (N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide
• CAS No: 941925-26-4
• MF: C₂₄H₂₃NO₄S
• MW: 421.508725404739
• CID: 5501324
• Update Time: 2025-05-20

N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-(2-benzoyl-4-methylphenyl)butanamide
• N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide

• Inchi： 1S/C24H23NO4S/c1-18-14-15-22(21(17-18)24(27)19-9-4-2-5-10-19)25-23(26)13-8-16-30(28,29)20-11-6-3-7-12-20/h2-7,9-12,14-15,17H,8,13,16H2,1H3,(H,25,26)
• InChI Key： PCGHFHSTYGBUQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)CCCS(C1=CC=CC=C1)(=O)=O

Additional information on N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide

N-(2-Benzoyl-4-Methylphenyl)-4-(Benzenesulfonyl)Butanamide: A Comprehensive Overview

The compound with CAS No 941925-26-4, known as N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzoyl group, a methyl substituent, and a benzenesulfonyl moiety, all connected through an amide bond. The molecule's unique architecture makes it a subject of interest for researchers exploring its synthetic applications, pharmacological properties, and structural elucidation.

Recent advancements in synthetic chemistry have enabled the precise construction of such molecules with high efficiency and selectivity. The synthesis of N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide involves multi-step reactions, including nucleophilic acyl substitution and coupling reactions, which are critical for achieving the desired connectivity and stereochemistry. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity of the final product.

The structural features of this compound play a pivotal role in its potential applications. The presence of the benzoyl group imparts aromatic stability and electronic effects that can influence reactivity in both chemical and biological systems. Similarly, the benzenesulfonyl group introduces additional electronic complexity and can act as a directing group in further reactions or as a recognition element in molecular recognition studies.

One of the most promising areas of exploration for this compound is its potential use in drug discovery. The amide bond is a common feature in many bioactive molecules, suggesting that N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide could exhibit interesting pharmacological properties. Recent studies have highlighted the importance of such molecules in modulating enzyme activity or serving as scaffolds for more complex drug candidates.

In addition to its pharmacological potential, this compound has garnered attention for its role in materials science. The combination of aromatic rings and functional groups makes it a candidate for applications in polymer chemistry or as a component in advanced materials with tailored properties.

The study of N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide also contributes to our understanding of molecular recognition and supramolecular chemistry. Its structure allows for potential interactions with other molecules through hydrogen bonding, π–π interactions, or other non-covalent forces, making it a valuable model system for studying these phenomena.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry) have been instrumental in confirming the structure of this compound and analyzing its stability under various conditions.

In conclusion, N-(2-benzoyl-4-methylphenyl)-4-(benzenesulfonyl)butanamide represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. Its unique structure positions it as a valuable tool in both academic research and industrial applications.